2-Bromo-1-butoxy-3-chlorobenzene

• IUPAC Name: 2-bromo-1-butoxy-3-chlorobenzene
• InChI: InChI=1S/C10H12BrClO/c1-2-3-7-13-9-6-4-5-8(12)10(9)11/h4-6H,2-3,7H2,1H3
• InChI Key: QYUJVMRLRCZFNB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C(=CC=C1)Cl)Br
• Molecular Formula: C10H12BrClO
• DSSTOX Substance ID: DTXSID50742887
• Molecular Weight: 263.56 g/mol
• CAS No.: 1365272-27-0

Description

2-Bromo-1-butoxy-3-chlorobenzene is a mixed aryl halide, consisting of bromine and chlorine as substituents on a benzene ring. It has a molecular weight of 263.56.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C10H12BrClO. The molecule consists of a benzene ring with bromine and chlorine substituents, and a butoxy group attached to it.

Scientific Research Applications

Temperature-Dependent Electron Attachment

The study on dissociative electron attachment (DEA) to bromo-chlorobenzene derivatives highlights the temperature effects on the formation of fragment anions. This research provides valuable insights into the interaction of electrons with molecular systems, which is fundamental in fields like radiation chemistry and environmental chemistry (Mahmoodi-Darian et al., 2010).

Organic Synthesis and Lactonization

Research into the synthesis of isobenzofuran-1(3H)-ones via lactonization of benzoates, using bromo-benzene derivatives as intermediates, underscores the compound's utility in synthesizing complex organic molecules. This method has applications in synthesizing compounds with potential pharmaceutical relevance (Kobayashi & Kuroda, 2014).

Epoxidation and Polymer Chemistry

The epoxidation of polyfluoro-3-chloro(bromo)-1-butenes, leading to the formation of polyfluorocarboxylic acid sodium salts and epoxy compounds, illustrates the compound's role in polymer chemistry and material science. Such reactions are crucial for the development of high-performance materials with unique properties (Zapevalov et al., 2004).

Synthesis of Benzamide Derivatives

The preparation of non-peptide small molecular antagonist benzamide derivatives from bromo-benzene compounds points to the potential use of 2-Bromo-1-butoxy-3-chlorobenzene in medicinal chemistry, particularly in the synthesis of therapeutic agents (Bi, 2015).

Spectroscopic and Computational Studies

A comprehensive study combining experimental and theoretical approaches to investigate the vibrational properties of bromo-chlorobenzene derivatives provides insights into the structural and electronic characteristics of such compounds. This research is foundational for developing new materials and understanding molecular interactions (Vennila et al., 2018).

Mechanism of Action

Target of Action

The primary target of 2-Bromo-1-butoxy-3-chlorobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This makes the benzene ring especially stable and it wants to be retained during reactions .

Mode of Action

The compound undergoes electrophilic aromatic substitution because aromaticity is maintained . A two-step mechanism has been proposed for these electrophilic substitution reactions . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The biochemical pathways affected by this compound involve the electrophilic substitution reactions of benzene . The compound’s interaction with the benzene ring leads to the formation of a substituted benzene ring . This process involves the formation of a sigma-bond to the benzene ring by the electrophile, followed by the removal of a proton from the intermediate .

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This occurs through a two-step mechanism involving the formation of a sigma-bond to the benzene ring by the electrophile and the subsequent removal of a proton from the intermediate .